2-(2-Amino-5-(thiazol-4-yl)-6-(trifluoromethyl)pyrimidin-4-yl)-5-methoxyphenol

• IUPAC Name: 2-[2-amino-5-(1,3-thiazol-4-yl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-methoxyphenol
• InChI: InChI=1S/C15H11F3N4O2S/c1-24-7-2-3-8(10(23)4-7)12-11(9-5-25-6-20-9)13(15(16,17)18)22-14(19)21-12/h2-6,23H,1H3,(H2,19,21,22)
• InChI Key: BCLJOPYNBZVOBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=C(C(=NC(=N2)N)C(F)(F)F)C3=CSC=N3)O
• Molecular Formula: C15H11F3N4O2S
• Molecular Weight: 368.3 g/mol
• Solubility: <0.2 [ug/mL] (The mean of the results at pH 7.4)

Description

2-(2-Amino-5-(thiazol-4-yl)-6-(trifluoromethyl)pyrimidin-4-yl)-5-methoxyphenol is a chemical compound that has been extensively researched for its potential applications in various scientific fields. This compound is also known as AG-1478 and has been studied for its biochemical and physiological effects, as well as its mechanism of action. In

Scientific Research Applications

Antifungal Applications

• Dimethylpyrimidin-Derivatives : These derivatives have been found to exhibit significant antifungal effects against fungi like Aspergillus terreus and Aspergillus niger (Jafar et al., 2017).
• Benzothiazole Pyrimidine Derivatives : A study synthesized novel benzothiazole pyrimidine derivatives, revealing their potent in vitro antibacterial and antifungal activities (Maddila et al., 2016).

Antiangiogenic Properties

• Pyrimidine Derivatives as Antiangiogenic Agents : A silico study explored the effect of synthetic compounds derived from 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine as antiangiogenic, demonstrating significant theoretical results for binding energy (Jafar & Hussein, 2021).

Antitumor and Antiproliferative Activity

• Molecular Docking and Anti-proliferative Studies : The interaction of 6-methoxy benzothiozole imine base and its metal complexes with DNA and proteins, as well as their anti-proliferative effects on certain cell lines, were investigated (Mudavath et al., 2019).
• Synthesis and Antiproliferative Activity of Pyrimidine Derivatives : This study focused on the synthesis of a new class of thiazole/benzothiazole fused pyranopyrimidine derivatives and evaluated their antiproliferative activity against various cancer cell lines (Nagaraju et al., 2020).